Cas no 918668-58-3 (3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid)

3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid structure
918668-58-3 structure
Product Name:3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid
CAS No:918668-58-3
MF:C8H8O5
MW:184.146122932434
CID:771574
Update Time:2023-08-03

3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-dihydroxy-2-(hydroxymethyl)-
    • 3,5-dihydroxy-2-(hydroxymethyl)benzoic acid
    • 3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid
    • Inchi: 1S/C8H8O5/c9-3-6-5(8(12)13)1-4(10)2-7(6)11/h1-2,9-11H,3H2,(H,12,13)
    • InChI Key: ZCLQMXZHBQFNLS-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC(C(=O)O)=C1CO)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • XLogP3: 0.4
  • Topological Polar Surface Area: 98
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